4-[(5-nitro-2-pyridinyl)amino]benzoic acid

• IUPAC Name: 4-[(5-nitropyridin-2-yl)amino]benzoic acid
• InChI: InChI=1S/C12H9N3O4/c16-12(17)8-1-3-9(4-2-8)14-11-6-5-10(7-13-11)15(18)19/h1-7H,(H,13,14)(H,16,17)
• InChI Key: NPWJAJJRRULVHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)NC2=NC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H9N3O4
• Molecular Weight: 259.22 g/mol

Description

4-[(5-nitro-2-pyridinyl)amino]benzoic acid is a chemical compound that is widely used in scientific research. It is also known as Niflumic acid and has the molecular formula C13H8N2O4. The compound is a potent inhibitor of chloride channels and is used in various studies related to ion channels, inflammation, and pain.

Mechanism of Action

The mechanism of action of 4-[(5-nitro-2-pyridinyl)amino]benzoic acid involves the inhibition of chloride channels. The compound binds to the channel pore and prevents the movement of chloride ions across the membrane. This leads to a decrease in the membrane potential and a reduction in cell excitability.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[(5-nitro-2-pyridinyl)amino]benzoic acid are mainly related to its inhibitory effects on chloride channels. The compound has been shown to reduce the secretion of fluid in the airways of cystic fibrosis patients. It has also been used to reduce pain in animal models of neuropathic pain.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(5-nitro-2-pyridinyl)amino]benzoic acid in lab experiments include its potent inhibitory effects on chloride channels, its ability to reduce pain and inflammation, and its relatively low toxicity. However, the compound has some limitations, such as its poor solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for research related to 4-[(5-nitro-2-pyridinyl)amino]benzoic acid. These include:
1. Development of more potent and selective inhibitors of chloride channels.
2. Investigation of the role of chloride channels in various physiological processes.
3. Development of new therapies for cystic fibrosis, epilepsy, and pain based on the inhibition of chloride channels.
4. Exploration of the potential of 4-[(5-nitro-2-pyridinyl)amino]benzoic acid as a tool for studying ion channels and membrane transport.
Conclusion
In conclusion, 4-[(5-nitro-2-pyridinyl)amino]benzoic acid is a valuable compound in scientific research due to its potent inhibitory effects on chloride channels. The compound has been used in various studies related to ion channels, inflammation, and pain. Future research directions include the development of more potent and selective inhibitors of chloride channels and the investigation of the role of chloride channels in various physiological processes.

Synthesis Methods

The synthesis of 4-[(5-nitro-2-pyridinyl)amino]benzoic acid involves the reaction of 5-nitro-2-pyridinylamine with 4-chlorobenzoic acid in the presence of a base such as potassium carbonate. The reaction proceeds through a nucleophilic substitution mechanism to yield the desired product.

Scientific Research Applications

4-[(5-nitro-2-pyridinyl)amino]benzoic acid is widely used in scientific research due to its potent inhibitory effects on chloride channels. Chloride channels are important for the regulation of various physiological processes such as cell volume, neuronal excitability, and fluid secretion. The compound has been used in studies related to cystic fibrosis, epilepsy, and pain.